Cas no 251912-75-1 (3-(trifluoromethyl)-1,2-oxazole-5-carboxylic acid)

• Product Name: 3-(trifluoromethyl)-1,2-oxazole-5-carboxylic acid
• CAS No: 251912-75-1
• MF: C₅H₂F₃NO₃
• MW: 181.069491863251
• MDL: MFCD08690724
• CID: 4643028
• PubChem ID: 28952419
• Update Time: 2025-06-08

3-(trifluoromethyl)-1,2-oxazole-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-(trifluoromethyl)-1,2-oxazole-5-carboxylic acid
• 5-Isoxazolecarboxylic acid, 3-(trifluoromethyl)-
• 3-Trifluoromethyl-isoxazole-5-carboxylic acid

• MDL： MFCD08690724
• Inchi： 1S/C5H2F3NO3/c6-5(7,8)3-1-2(4(10)11)12-9-3/h1H,(H,10,11)
• InChI Key： XJNNIVRCBNOKLS-UHFFFAOYSA-N
• SMILES： O1C(C(O)=O)=CC(C(F)(F)F)=N1

Computed Properties

• Exact Mass: 180.999
• Monoisotopic Mass: 180.999
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 193
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 63.3A^2
• XLogP3: 1.1

Experimental Properties

• Density: 1.6±0.1 g/cm3
• Boiling Point: 282.1±40.0 °C at 760 mmHg
• Flash Point: 124.4±27.3 °C
• Vapor Pressure: 0.0±0.6 mmHg at 25°C

3-(trifluoromethyl)-1,2-oxazole-5-carboxylic acid Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Isoxazoles

Additional information on 3-(trifluoromethyl)-1,2-oxazole-5-carboxylic acid

Introduction to 3-(trifluoromethyl)-1,2-oxazole-5-carboxylic acid (CAS No. 251912-75-1)

3-(trifluoromethyl)-1,2-oxazole-5-carboxylic acid, identified by the Chemical Abstracts Service Number (CAS No.) 251912-75-1, is a significant compound in the realm of pharmaceutical and agrochemical research. This heterocyclic organic acid features a trifluoromethyl group attached to a 1,2-oxazole core, which is further substituted with a carboxylic acid functionality at the 5-position. The unique structural attributes of this molecule make it a valuable intermediate in the synthesis of various biologically active compounds.

The trifluoromethyl group is a key structural motif in medicinal chemistry due to its ability to modulate pharmacokinetic properties such as lipophilicity, metabolic stability, and binding affinity. In the context of 3-(trifluoromethyl)-1,2-oxazole-5-carboxylic acid, this group likely contributes to the compound's potential as a building block for drugs targeting neurological disorders, inflammation, and infectious diseases. Recent studies have highlighted the importance of trifluoromethyl-containing compounds in enhancing drug efficacy and reducing side effects.

The 1,2-oxazole ring is another critical feature of this compound, providing a rigid scaffold that can interact with biological targets in a predictable manner. Oxazole derivatives are well-documented for their diverse pharmacological activities, including antimicrobial, antiviral, and anti-inflammatory effects. The presence of the carboxylic acid moiety at the 5-position further expands the chemical diversity available for further functionalization, enabling the synthesis of peptidomimetics, protease inhibitors, and other therapeutic agents.

Recent advancements in synthetic methodologies have improved the accessibility of 3-(trifluoromethyl)-1,2-oxazole-5-carboxylic acid, making it more feasible for industrial-scale production. Techniques such as transition-metal-catalyzed cross-coupling reactions and fluorination methods have enabled researchers to efficiently incorporate the trifluoromethyl group into complex molecular frameworks. These developments have spurred interest in exploring novel derivatives of this compound for applications in drug discovery and material science.

In the pharmaceutical industry, 3-(trifluoromethyl)-1,2-oxazole-5-carboxylic acid has been investigated as a precursor for potential therapeutic candidates. For instance, its structural framework has been leveraged to develop inhibitors of enzymes involved in cancer metabolism. The trifluoromethyl group's electron-withdrawing properties can enhance binding interactions with target proteins, leading to more potent and selective drug candidates. Additionally, the carboxylic acid functionality allows for further derivatization into amides or esters, which are common pharmacophores in drug molecules.

The agrochemical sector has also shown interest in this compound due to its potential as a precursor for novel pesticides and herbicides. The combination of the trifluoromethyl and carboxylic acid groups provides a versatile platform for designing molecules that interact with biological pathways in plants and pests. Recent studies have demonstrated promising results in using derivatives of 3-(trifluoromethyl)-1,2-oxazole-5-carboxylic acid to develop environmentally friendly agrochemicals with improved efficacy and reduced toxicity.

From a chemical synthesis perspective, 3-(trifluoromethyl)-1,2-oxazole-5-carboxylic acid serves as an important intermediate in multi-step synthetic routes. Researchers have utilized it to construct more complex heterocyclic systems by introducing additional functional groups or by cyclizing precursors under controlled conditions. The availability of high-purity samples of this compound has facilitated rigorous structural elucidation studies using techniques such as nuclear magnetic resonance (NMR) spectroscopy and X-ray crystallography.

The biological activity of derivatives derived from 3-(trifluoromethyl)-1,2-oxazole-5-carboxylic acid continues to be an area of active investigation. Preclinical studies have suggested that certain modifications to this core structure can lead to compounds with enhanced therapeutic potential. For example, incorporating additional fluorine atoms or replacing the carboxylic acid with other functional groups has been explored as strategies to improve pharmacokinetic profiles. These efforts align with broader trends in medicinal chemistry aimed at optimizing drug-like properties through structural modification.

The future prospects for 3-(trifluoromethyl)-1,2-oxazole-5-carboxylic acid are promising, given its versatility as a synthetic intermediate and its potential applications across multiple industries. As synthetic methodologies continue to evolve, new derivatives will likely be developed with tailored properties for specific applications. Collaborative efforts between academia and industry will be crucial in translating these findings into tangible benefits for patients and farmers alike.